Cas no 84478-89-7 (2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate)

• Product Name: 2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate
• CAS No: 84478-89-7
• MF: C₈H₅ClFNO₅
• MW: 249.580404996872
• MDL: MFCD05669850
• CID: 1823702
• PubChem ID: 3786690
• Update Time: 2025-09-25

2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-chloro-4-fluoro-5-nitrophenyl methyl ester
• 2-chloro-4-fluoro-5-nitrophenyl methyl carbonate
• 4-Chloro-5-methoxycarbonyloxy-2-fluoronitrobenzene
• 2-chloro-4-fluoro-5-nitrophenylmethylcarbonate
• (2-chloro-4-fluoro-5-nitrophenyl) methyl carbonate
• SCHEMBL2030437
• MS-2249
• CS-0038456
• AKOS005108028
• W11033
• DB-123414
• C8H5ClFNO5
• 84478-89-7
• MFCD05669850
• BTQIJXHWQVDZJL-UHFFFAOYSA-N
• 4-chloro-2-fluoro-5-methoxycarbonyloxy-1-nitrobenzene
• 2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate

• MDL： MFCD05669850
• Inchi： 1S/C8H5ClFNO5/c1-15-8(12)16-7-3-6(11(13)14)5(10)2-4(7)9/h2-3H,1H3
• InChI Key： BTQIJXHWQVDZJL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 248.98400
• Monoisotopic Mass: 248.9840281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.35000
• LogP: 3.05570